Cas no 1270039-30-9 ((S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid)

• Product Name: (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid
• CAS No: 1270039-30-9
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD18662924
• CID: 2619096
• PubChem ID: 70068041
• Update Time: 2025-05-18

(S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1270039-30-9
• SCHEMBL7366640
• MFCD18662924
• starbld0005361
• (2S)-2-amino-3-(3-phenylmethoxyphenyl)propanoic acid
• H-L-Phe(3-OBzl)-OH
• (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid

• MDL： MFCD18662924
• Inchi： 1S/C16H17NO3/c17-15(16(18)19)10-13-7-4-8-14(9-13)20-11-12-5-2-1-3-6-12/h1-9,15H,10-11,17H2,(H,18,19)/t15-/m0/s1
• InChI Key： IHRFLYKCDZFCHW-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 271.12084340Da
• Monoisotopic Mass: 271.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid

Comprehensive Guide to (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid (CAS No. 1270039-30-9)

(S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid (CAS No. 1270039-30-9) is a specialized chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, often referred to as a benzyloxy-substituted phenylalanine analog, has garnered attention due to its unique structural features and applications in drug discovery. The (S)-enantiomer configuration is particularly valuable for its role in peptide synthesis and as a building block for bioactive molecules.

The molecular structure of (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid includes a benzyloxy group attached to the phenyl ring, which enhances its lipophilicity and potential for crossing biological membranes. Researchers are increasingly exploring this compound for its utility in designing enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorders. Its chiral purity makes it a preferred choice for asymmetric synthesis.

In recent years, the demand for chiral amino acid derivatives like (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid has surged, driven by advancements in peptide-based therapeutics and precision medicine. This compound is frequently used in the development of targeted drug delivery systems and bioconjugation strategies. Its compatibility with solid-phase peptide synthesis (SPPS) further expands its applications in creating complex peptide architectures.

From a synthetic chemistry perspective, (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid serves as a versatile intermediate. The benzyloxy protecting group can be selectively removed under mild conditions, enabling further functionalization. This feature is critical for constructing multi-functional peptides and small-molecule probes used in biochemical assays. Researchers also value its stability under standard laboratory conditions, ensuring reproducibility in experiments.

The growing interest in personalized medicine and biopharmaceuticals has positioned (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid as a key player in modern drug development. Its role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps optimize the efficacy and selectivity of therapeutic candidates. Additionally, its application in fluorescence labeling and imaging agents highlights its multidisciplinary utility.

For those sourcing (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid, quality and purity are paramount. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and mass spectrometry results, to verify the compound's identity and enantiomeric excess. Storage recommendations typically include protection from moisture and light to maintain stability over extended periods.

In summary, (S)-2-Amino-3-(3-(benzyloxy)phenyl)propanoic acid (CAS No. 1270039-30-9) is a high-value chiral building block with broad applications in drug discovery, peptide chemistry, and bioconjugation. Its unique structural attributes and compatibility with modern synthetic techniques make it indispensable for researchers aiming to innovate in life sciences and pharmaceutical development.